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Compound of Interest

Compound Name:
2-Hydrazono-5-nitro-1,2-

dihydropyrimidine

Cat. No.: B15227612

Get Quote

Executive Summary & Core Chemistry
You are attempting to isolate 2-Hydrazono-5-nitro-1,2-dihydropyrimidine. It is critical to

recognize that this molecule exists in a tautomeric equilibrium with 2-hydrazino-5-

nitropyrimidine.[1][2] While the "hydrazino" form (A) is often the reactive species in solution, the

"hydrazono" form (B) (the dihydro structure you specified) is frequently the thermodynamically

stable solid-state polymorph.[2]

The isolation challenge stems from the molecule's amphoteric nature:

Acidic pH (< 2.0): Soluble Cation (Protonation of the hydrazone terminal nitrogen or ring

nitrogen).[1][2]

Basic pH (> 9.0): Soluble Anion (Deprotonation of the hydrazone -NH-).[1][2]

Target pH (Isoelectric Point): The region of minimum solubility (Zwitterion/Neutral species).[1]

[2]

Tautomeric Equilibrium
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The 5-nitro group is strongly electron-withdrawing, which reduces the basicity of the ring

nitrogens but increases the acidity of the hydrazone protons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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